BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Bromo-2-chlorobenzaldehyde physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-chlorobenzaldehyde

Cat. No.: B064787

An In-depth Technical Guide to the Physical Properties of 5-Bromo-2-chlorobenzaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is fundamental. This guide provides a
comprehensive overview of the core physical characteristics of 5-Bromo-2-
chlorobenzaldehyde, a key intermediate in various synthetic pathways.

Core Physical and Chemical Properties

5-Bromo-2-chlorobenzaldehyde is an aromatic aldehyde containing both bromine and
chlorine substituents. Its chemical structure informs its reactivity and physical behavior.

Chemical Structure:

o |[UPAC Name: 5-bromo-2-chlorobenzaldehyde[1][2]
e CAS Number: 189628-37-3[1][3][4]

e Molecular Formula: C7H4BrCIO[1][3][4]

Quantitative Physical Data

The following table summarizes the key physical properties of 5-Bromo-2-
chlorobenzaldehyde, compiled from various sources.
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Property Value Source(s)

Molecular Weight 219.47 g/mol [2][3]
Off-white to pale yellow or

Appearance white crystalline solid/powder. 31516171
[3I[5][6]17]

Melting Point 43-46 °C [31[4]

Note: Other sources report
[517]

ranges up to 73 °C.

Boiling Point 261 °C at 760 mmHg [31[4]18]
Density 1.698 g/cm3 [31141[8]
Flash Point ~112 °C [31141[8]

Vapor Pressure

0.012 mmHg at 25 °C

[3]4]

Refractive Index

1.623

[3]4]

Water Solubility

Slightly soluble.[3][4]

[3]4]

Solubility in Organic Solvents

Sparingly soluble in
Chloroform, soluble in heated
DMSO, and slightly soluble in

Methanol with sonication.[6][8]

[6](8]

Experimental Protocols for Property Determination

While specific experimental reports for this compound are not detailed in the provided results,

the following are standard methodologies used to determine the key physical properties of a

solid organic compound like 5-Bromo-2-chlorobenzaldehyde.

1. Melting Point Determination (Capillary Method):

e Principle: The melting point is the temperature at which a substance transitions from a solid

to a liquid state. A narrow range indicates high purity.

o Methodology:
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o Asmall, finely powdered sample of the crystalline solid is packed into a thin-walled
capillary tube.

o The capillary tube is placed in a melting point apparatus, which contains a heated block or
oil bath and a thermometer or temperature probe.

o The temperature is raised slowly (typically 1-2 °C per minute) as it approaches the
expected melting point.

o The temperature range is recorded from the point at which the first drop of liquid appears
to when the entire sample has liquefied.

2. Boiling Point Determination (Distillation Method):

e Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the pressure surrounding the liquid, and the liquid changes into a vapor.

o Methodology:

o The compound is placed in a distillation flask connected to a condenser and a collection
flask.

o Athermometer is positioned so that the top of the bulb is level with the side arm of the
distillation flask.

o The flask is heated. As the liquid boils, the vapor rises, surrounds the thermometer bulb,
and then passes into the condenser to be cooled back into a liquid.

o The temperature at which the vapor temperature remains constant during distillation is
recorded as the boiling point at the given atmospheric pressure.

3. Density Determination (Pycnometer Method):
e Principle: Density is the mass of a substance per unit volume.
e Methodology:

o A pycnometer (a flask with a specific, known volume) is weighed empty.
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o Itis then filled with the substance (if melted) or with a solvent in which a known mass of
the substance is dissolved, and weighed again.

o The volume of the substance is determined by the displacement of the liquid.
o The density is calculated by dividing the mass of the substance by its volume.
4. Solubility Assessment:

o Principle: Solubility is the ability of a solute to dissolve in a solvent to form a homogeneous
solution.

o Methodology:

o A small, measured amount of the solute (5-Bromo-2-chlorobenzaldehyde) is added to a
test tube containing a specific volume of the solvent (e.g., water, ethanol, DMSO).

o The mixture is agitated or sonicated at a controlled temperature.
o The process is observed to determine if the solute dissolves completely.

o If it dissolves, more solute is added until saturation is reached. Solubility can be
gualitatively described (e.g., soluble, slightly soluble, insoluble) or quantitatively measured
(e.g., in g/200mL).

Logical Workflow for Physical State Analysis

The following diagram illustrates the logical relationship between the key physical properties
that define the state and behavior of 5-Bromo-2-chlorobenzaldehyde at standard conditions.
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Physical State Characterization
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Caption: Workflow for determining the physical state and solubility of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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